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Compound of Interest

Compound Name: CP-346086

Cat. No.: B130905

Essential Safety and Handling Guide for CP-
346086

This guide provides crucial safety and logistical information for the handling and disposal of
CP-346086, a potent microsomal triglyceride transfer protein (MTP) inhibitor.[1][2][3]
Researchers, scientists, and drug development professionals should strictly adhere to these
guidelines to ensure personal safety and proper management of this research compound. As a
specific Safety Data Sheet (SDS) for CP-346086 is not readily available, these
recommendations are based on best practices for handling potent, biologically active small
molecules.

Hazard Identification and Personal Protective
Equipment (PPE)

Given the potent biological activity of CP-346086, it should be handled with caution, treating it
as a potentially hazardous compound. The following personal protective equipment is
mandatory for all procedures involving CP-346086 in both solid and solution form.
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Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

* Chemotherapy-rated gloves
(ASTM D6978) are
recommended.[4]* Disposable,
back-closing gown is preferred.
[4]* ANSI Z87.1 certified.

Weighing and Aliquoting (Solid
Form)

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Respiratory
Protection

* Change gloves immediately if
contaminated. Back-closing
with knit cuffs.e Provide a full
seal around the eyes.s A
NIOSH-approved N95 or
higher respirator is required to
prevent inhalation of fine

particles.

Solution Preparation and
Handling

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

« Chemotherapy-rated gloves.«
Impermeable to liquids.e

Protect against splashes.

Waste Disposal

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

* Heavy-duty, chemical-
resistant gloves.e Impermeable
to liquids.s Protect against

splashes.

Operational Plan: From Receipt to Disposal

A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

1. Receiving and Storage:

e Upon receipt, immediately inspect the container for any signs of damage or leakage.

» Verify the recommended storage conditions on the product vial or datasheet. CP-346086 is

typically stored at -20°C.
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o Store the compound in a clearly labeled, designated, and secure location, away from
incompatible materials.

2. Preparation of Stock Solutions:

e Environment: All procedures involving the handling of solid CP-346086 must be conducted in
a certified chemical fume hood to prevent inhalation of dust or aerosols.

e Weighing: Use a precision balance within the fume hood. Handle the solid compound with
care to avoid generating dust.

e Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid
CP-346086 to avoid splashing.

» Dissolution: Securely cap the vial and use a vortex or sonicator as needed to ensure the
compound is fully dissolved.

o Storage of Solutions: Store stock solutions at -20°C or -80°C as recommended to maintain
stability. Aliquot solutions into single-use volumes to avoid repeated freeze-thaw cycles.

Fig. 1: Experimental workflow for handling CP-346086.

3. Disposal Plan:

All waste materials contaminated with CP-346086 must be treated as hazardous chemical
waste.

e Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other
disposable materials that have come into contact with the compound. Place these items in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all unused solutions containing CP-346086 in a designated, sealed,
and clearly labeled hazardous liquid waste container. Do not pour down the drain.

» Decontamination: Clean all non-disposable equipment that has come into contact with CP-
346086 with an appropriate solvent (e.g., 70% ethanol) after use.
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Fig. 2: Disposal plan for CP-346086 contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CP-346086: an MTP inhibitor that lowers plasma cholesterol and triglycerides in
experimental animals and in humans. | Sigma-Aldrich [sigmaaldrich.com]

e 2. CP-346086: an MTP inhibitor that lowers plasma cholesterol and triglycerides in
experimental animals and in humans - PubMed [pubmed.ncbi.nim.nih.gov]

» 3. glpbio.com [glpbio.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b130905?utm_src=pdf-body-img
https://www.benchchem.com/product/b130905?utm_src=pdf-body
https://www.benchchem.com/product/b130905?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/CH/fr/tech-docs/paper/91859
https://www.sigmaaldrich.com/CH/fr/tech-docs/paper/91859
https://pubmed.ncbi.nlm.nih.gov/12837854/
https://pubmed.ncbi.nlm.nih.gov/12837854/
https://www.glpbio.com/kr/cp-346086.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling CP-
346086]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130905#personal-protective-equipment-for-handling-
cp-346086]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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